Cas no 24163-59-5 (L-α-Glutamyl-3-(methylseleno)-L-alanine)

• Product Name: L-α-Glutamyl-3-(methylseleno)-L-alanine
• CAS No: 24163-59-5
• MF: C₉H₁₅N₂O₅Se
• MW: 310.185801744461
• CID: 5068713
• Update Time: 2025-06-08

L-α-Glutamyl-3-(methylseleno)-L-alanine Chemical and Physical Properties

Names and Identifiers

• GGMeSeCys
• Glu-Se-methylselenocysteine
• glutamylselenomethylselenocysteine
• gamma-glutamyl-methylselenocysteine
• gamma-L-glutamyl-Se-methyl-selenocysteine
• gamma-L-glutamyl-Se-methyl-L-selenocysteine
• L-α-Glutamyl-3-(methylseleno)-L-alanine

• Inchi： 1S/C9H16N2O5Se/c1-17-4-6(9(15)16)11-7(12)3-2-5(10)8(13)14/h5-6H,2-4,10H2,1H3,(H,11,12)(H,13,14)(H,15,16)/p-1/t5-,6-/m0/s1
• InChI Key： IEFQLTYCECVOLL-WDSKDSINSA-M
• SMILES： [Se](C)C[C@@H](C(=O)[O-])NC(CC[C@@H](C(=O)[O-])[NH3+])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 286
• Topological Polar Surface Area: 137

Additional information on L-α-Glutamyl-3-(methylseleno)-L-alanine

L-α-Glutamyl-3-(methylseleno)-L-alanine: A Comprehensive Overview

L-α-Glutamyl-3-(methylseleno)-L-alanine, identified by the CAS number 24163-59-5, is a unique compound that has garnered significant attention in the fields of nutrition, pharmacology, and biotechnology. This compound is a derivative of glutamic acid and alanine, with a methylseleno group attached to the alanine moiety. The methylseleno group imparts distinctive properties to the molecule, making it a subject of extensive research for its potential applications in health and medicine.

Recent studies have highlighted the importance of selenium-containing compounds in human health. Selenium is a trace element essential for various biochemical processes, including antioxidant defense, immune function, and thyroid hormone metabolism. The methylseleno group in L-α-Glutamyl-3-(methylseleno)-L-alanine serves as a bioavailable form of selenium, which can be easily absorbed and utilized by the human body. This makes it an attractive candidate for dietary supplements and functional foods aimed at improving selenium status and preventing selenium deficiency-related disorders.

One of the most promising applications of L-α-Glutamyl-3-(methylseleno)-L-alanine is its potential role in cancer prevention and treatment. Emerging research suggests that selenium-containing compounds can modulate key cellular pathways involved in cancer progression, such as apoptosis, cell proliferation, and angiogenesis. For instance, studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by activating caspase pathways and modulating mitochondrial function. Additionally, it has been shown to inhibit tumor growth in animal models by suppressing angiogenesis and enhancing the efficacy of chemotherapy.

Beyond its anticancer properties, L-α-Glutamyl-3-(methylseleno)-L-alanine has also been investigated for its antioxidant activity. Reactive oxygen species (ROS) are highly reactive molecules that can damage cellular components and contribute to the development of chronic diseases such as cardiovascular disease, diabetes, and neurodegenerative disorders. This compound exhibits potent antioxidant activity by neutralizing ROS and upregulating endogenous antioxidant enzymes like glutathione peroxidase and superoxide dismutase. These effects suggest that it could be used as a natural antioxidant additive in food products or as a therapeutic agent for oxidative stress-related conditions.

Another area of interest is the immunomodulatory effects of L-α-Glutamyl-3-(methylseleno)-L-alanine. The immune system plays a critical role in maintaining health and fighting infections, but its function can be compromised by aging, stress, or chronic diseases. Research indicates that this compound can enhance immune responses by stimulating the production of cytokines and improving the activity of immune cells such as macrophages and lymphocytes. These findings open up new possibilities for using this compound in immunotherapy or as an adjuvant in vaccine development.

The bioavailability and metabolism of L-α-Glutamyl-3-(methylseleno)-L-alanine are also important considerations for its practical applications. Studies have shown that this compound is well-absorbed in the gastrointestinal tract and efficiently transported to target tissues. Once absorbed, it undergoes metabolic transformations that allow it to exert its biological effects while minimizing potential toxicity. This favorable pharmacokinetic profile makes it suitable for oral administration in dietary supplements or pharmaceutical formulations.

In conclusion, L-α-Glutamyl-3-(methylseleno)-L-alanine (CAS No. 24163-59-5) is a versatile compound with a wide range of potential applications in health and medicine. Its unique chemical structure combines the benefits of amino acids with those of selenium, making it a valuable addition to the arsenal of bioactive compounds used in nutraceuticals, functional foods, and therapeutic agents. As research continues to uncover its mechanisms of action and clinical benefits, this compound is poised to play an increasingly important role in promoting human health and preventing disease.